N-9H-fluoren-9-yl-4-methylbenzenesulfonamide

• IUPAC Name: N-(9H-fluoren-9-yl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C20H17NO2S/c1-14-10-12-15(13-11-14)24(22,23)21-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-13,20-21H,1H3
• InChI Key: ATCWSWBSLYSQQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C20H17NO2S
• Molecular Weight: 335.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions, highlighting the complexity and the specific conditions required for their formation. Studies on similar compounds have shown that their synthesis can be achieved through detailed organic synthesis routes involving multiple steps and specific reagents (Alaşalvar et al., 2018).

Molecular Structure Analysis

Molecular structure analysis of such compounds has been conducted using experimental and computational methods, including density functional theory (DFT). These studies provide insights into the compound's geometry, electronic structure, and intramolecular interactions. Hirshfeld surface analysis and NBO (Natural Bond Orbital) analysis are among the techniques used to explore the intermolecular interactions and hydrogen bonding within the molecule (Alaşalvar et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving N-9H-fluoren-9-yl-4-methylbenzenesulfonamide and similar compounds are diverse, including cycloisomerization processes that lead to the formation of complex heterocyclic structures. The reactivity of such compounds under different conditions reveals a range of potential chemical transformations, highlighting their utility in synthetic organic chemistry (Pang et al., 2019).

Physical Properties Analysis

The physical properties of this compound, including solubility, melting point, and crystalline structure, are crucial for its application in various fields. Crystallography studies provide detailed information on the compound's crystal structure, which is essential for understanding its chemical reactivity and stability (Mague et al., 2014).

Chemical Properties Analysis

The chemical properties of such compounds, including their reactivity towards different reagents, the formation of complexes with metals, and their fluorescence characteristics, have been a subject of interest. These properties are influenced by the molecular structure and the electronic distribution within the molecule, which can be elucidated through spectroscopic and computational analyses (Coleman et al., 2010).

Scientific Research Applications

Synthesis and UV Properties

N-9H-fluoren-9-yl-4-methylbenzenesulfonamide has been utilized in the synthesis of new fluorene Schiff base compounds. These compounds, characterized by NMR, IR, MS, and UV-Vis spectra, exhibit unique ultraviolet absorption properties influenced by their molecular structure and solvent type. The study of these properties is significant for understanding and developing materials with specific optical characteristics (Wen-zhong, 2011).

Solvolysis and Imine-Forming Reactions

Research on the solvolysis of related fluorene compounds, such as 9-(N-chloro-N-methylamino)fluorene, demonstrates the formation of imines under specific conditions. This insight is crucial for chemical synthesis and understanding reaction mechanisms, especially in E2 type reactions (Meng & Thibblin, 1997).